2,2'-Methanediyldicyclohexanone

• CAS RN: 3137-39-1
• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 2-[(2-oxocyclohexyl)methyl]cyclohexan-1-one
• InChI: InChI=1S/C13H20O2/c14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h10-11H,1-9H2
• InChI Key: CNVYERSDZLTUQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)CC2CCCCC2=O

Description

2,2'-Methanediyldicyclohexanone is a useful research compound. Its molecular formula is C13H20O2 and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture comprising 68 g of paraldehyde, 6 g of caustic potash and 188 g of methanol was added dropwise to a solution comprising 1,000 g of cyclohexanone and 188 g of methanol at 60°-70° C. over a period of 2 hours, and the resulting mixture was stirred for another 3 hours at 60°-70° C. Thereafter, the reaction mixture was decomposed with dilute hydrochloric acid, extracted with ether, washed first with 3% aqueous sodium carbonate, then with saturated aqueous sodium chloride, and dried over anhydrous magnesium sulfate. After recovering the solvent, the dried product was distilled under vacuum to provide 340 g (yield: 64%) of a fraction boiling at 135°-145° C./3 mm Hg.